Cas no 428822-93-9 (1-(2,3-Dichlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde)

• Product Name: 1-(2,3-Dichlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
• CAS No: 428822-93-9
• MF: C₁₃H₁₁Cl₂NO
• MW: 268.138541460037
• MDL: MFCD02629502
• CID: 3096902
• PubChem ID: 880244
• Update Time: 2025-05-21

1-(2,3-Dichlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dichloro-phenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
• VS-07696
• CS-0118058
• Z56886471
• BBL024140
• MFCD02629502
• AKOS000113547
• 428822-93-9
• 1-(2,3-dichlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
• 973-541-1
• EN300-04530
• 1-(2,3-dichlorophenyl)-2,5-dimethylpyrrole-3-carbaldehyde
• STL286547
• 1-(2,3-Dichlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde

• MDL： MFCD02629502
• Inchi： 1S/C13H11Cl2NO/c1-8-6-10(7-17)9(2)16(8)12-5-3-4-11(14)13(12)15/h3-7H,1-2H3
• InChI Key： USZNZBLCWAILCR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N1C(C)=CC(C=O)=C1C)Cl

Computed Properties

• Exact Mass: 267.0217694Da
• Monoisotopic Mass: 267.0217694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(2,3-Dichlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde

Comprehensive Overview of 1-(2,3-Dichlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde (CAS No. 428822-93-9)

1-(2,3-Dichlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde is a specialized organic compound with a unique molecular structure that combines a pyrrole ring with a dichlorophenyl group. This compound, identified by its CAS number 428822-93-9, has garnered significant attention in the fields of medicinal chemistry and material science due to its potential applications. The presence of the carbaldehyde functional group makes it a versatile intermediate for further chemical modifications, which is a key reason for its growing popularity in research and development.

In recent years, the demand for pyrrole derivatives has surged, driven by their utility in pharmaceuticals, agrochemicals, and advanced materials. The 2,5-dimethyl-1H-pyrrole core in this compound is particularly noteworthy, as it contributes to enhanced stability and reactivity. Researchers are increasingly exploring its role in the synthesis of novel heterocyclic compounds, which are pivotal in drug discovery and development. This aligns with the current trend of focusing on sustainable chemistry and green synthesis, as scientists seek eco-friendly methods to produce such compounds.

One of the most frequently asked questions about CAS 428822-93-9 revolves around its synthetic pathways. The compound can be synthesized through multi-step organic reactions, often involving the condensation of appropriate precursors under controlled conditions. Its dichlorophenyl moiety is a critical feature, as it influences the compound's electronic properties and potential biological activity. This has led to investigations into its use as a building block for pharmaceutical intermediates, particularly in the development of anti-inflammatory and antimicrobial agents.

The carbaldehyde group in 1-(2,3-Dichlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde also opens doors for its application in material science. For instance, it can serve as a precursor for the synthesis of conducting polymers or organic semiconductors, which are essential components in modern electronic devices. This ties into the broader interest in organic electronics, a field that has seen exponential growth due to the demand for flexible and lightweight materials.

Another area of interest is the compound's potential role in catalysis. Recent studies have highlighted how pyrrole-based compounds can act as ligands or catalysts in various chemical transformations. This is particularly relevant in the context of asymmetric synthesis, where the need for efficient and selective catalysts is paramount. The 2,3-dichlorophenyl substituent in this compound may offer unique steric and electronic effects, making it a candidate for such applications.

From a commercial perspective, CAS 428822-93-9 is gaining traction as a high-value chemical intermediate. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its purity and stability are critical factors, as they determine its suitability for various applications. This has led to discussions about quality control and analytical methods for ensuring the compound's consistency in research settings.

In summary, 1-(2,3-Dichlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde (CAS No. 428822-93-9) is a multifaceted compound with promising applications across multiple disciplines. Its unique structural features, combined with the growing interest in heterocyclic chemistry and organic materials, make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for innovative solutions in chemistry and beyond.